5-[4-(Allyloxy)-3-chlorobenzylidene]-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C19H13Cl2NO3S
• Molecular Weight: 406.3 g/mol
• IUPAC Name: (5Z)-3-(3-chlorophenyl)-5-[(3-chloro-4-prop-2-enoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C19H13Cl2NO3S/c1-2-8-25-16-7-6-12(9-15(16)21)10-17-18(23)22(19(24)26-17)14-5-3-4-13(20)11-14/h2-7,9-11H,1,8H2/b17-10-
• InChI Key: MHWFIKQIVWQIAS-YVLHZVERSA-N
• Isomeric SMILES: C=CCOC1=C(C=C(C=C1)/C=C\2/C(=O)N(C(=O)S2)C3=CC(=CC=C3)Cl)Cl
• SMILES: C=CCOC1=C(C=C(C=C1)C=C2C(=O)N(C(=O)S2)C3=CC(=CC=C3)Cl)Cl

Description

5-[4-(Allyloxy)-3-chlorobenzylidene]-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione is a compound that has been widely studied for its potential applications in scientific research. This compound is also known as ACTD, and it belongs to the class of thiazolidinedione compounds.

Mechanism of Action

The mechanism of action of ACTD is not fully understood, but it is believed to involve the activation of the peroxisome proliferator-activated receptor gamma (PPARγ) pathway. PPARγ is a transcription factor that regulates the expression of genes involved in glucose and lipid metabolism, as well as inflammation and cell proliferation. ACTD has been found to activate PPARγ, leading to the inhibition of cancer cell growth and the improvement of insulin sensitivity.
Biochemical and Physiological Effects:
ACTD has been found to exhibit various biochemical and physiological effects, including the inhibition of cancer cell growth, the improvement of insulin sensitivity, and the reduction of inflammation. It has also been found to induce apoptosis, or programmed cell death, in cancer cells, which is a key mechanism for the inhibition of cancer cell growth.

Advantages and Limitations for Lab Experiments

ACTD has several advantages for use in lab experiments, including its potent anticancer activity, its ability to improve insulin sensitivity, and its low toxicity. However, there are also some limitations to its use, including its limited solubility in water and its instability in solution. These limitations can be overcome by using appropriate solvents and storage conditions.

Future Directions

There are several future directions for research on ACTD, including the development of more efficient synthesis methods, the identification of its molecular targets and mechanisms of action, and the evaluation of its potential applications in other diseases, such as neurodegenerative diseases and cardiovascular diseases. Further studies are also needed to optimize the formulation and delivery of ACTD for clinical use.
Conclusion:
In conclusion, 5-[4-(Allyloxy)-3-chlorobenzylidene]-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione is a compound that has been studied for its potential applications in scientific research, particularly in the field of cancer research. Its potent anticancer activity, ability to improve insulin sensitivity, and low toxicity make it a promising candidate for further study. Further research is needed to fully understand its mechanisms of action and potential applications in other diseases.

Synthesis Methods

The synthesis of 5-[4-(Allyloxy)-3-chlorobenzylidene]-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione involves the reaction between 3-chlorobenzaldehyde and allyl alcohol to form 4-(allyloxy)-3-chlorobenzaldehyde. This intermediate is then reacted with 3-chlorothiazolidine-2,4-dione to form the final product, ACTD. The synthesis of ACTD has been optimized to improve the yield and purity of the compound, making it suitable for scientific research applications.

Scientific Research Applications

ACTD has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been found to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. ACTD has also been studied for its potential applications in the treatment of diabetes, as it has been found to improve insulin sensitivity and glucose metabolism in animal models.